Cas no 400078-31-1 ((2E)-N-(3-chloro-2,4-difluorophenyl)-3-(furan-2-yl)prop-2-enamide)

• Product Name: (2E)-N-(3-chloro-2,4-difluorophenyl)-3-(furan-2-yl)prop-2-enamide
• CAS No: 400078-31-1
• MF: C₁₃H₈ClF₂NO₂
• MW: 283.657929420471
• MDL: MFCD00974082
• CID: 5228458
• Update Time: 2026-03-07

(2E)-N-(3-chloro-2,4-difluorophenyl)-3-(furan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(3-chloro-2,4-difluorophenyl)-3-(furan-2-yl)prop-2-enamide
• 2-Propenamide, N-(3-chloro-2,4-difluorophenyl)-3-(2-furanyl)-

• MDL： MFCD00974082
• Inchi： 1S/C13H8ClF2NO2/c14-12-9(15)4-5-10(13(12)16)17-11(18)6-3-8-2-1-7-19-8/h1-7H,(H,17,18)
• InChI Key： UDVVYWWHTKMMAM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(Cl)=C1F)(=O)C=CC1=CC=CO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (2E)-N-(3-chloro-2,4-difluorophenyl)-3-(furan-2-yl)prop-2-enamide

Compound Introduction: (2E)-N-(3-chloro-2,4-difluorophenyl)-3-(furan-2-yl)prop-2-enamide and CAS No. 400078-31-1

Chemical research continues to unveil novel compounds with significant potential in pharmaceutical applications. One such compound, identified by the CAS number 400078-31-1, is (2E)-N-(3-chloro-2,4-difluorophenyl)-3-(furan-2-yl)prop-2-enamide. This compound has garnered attention due to its unique structural features and promising biological activities. The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and potential therapeutic utility.

The name of the compound provides valuable insights into its chemical composition. The prefix (2E) indicates the geometric configuration of the double bond in the prop-2-enamide moiety, which is a crucial factor in determining its physical and chemical properties. The substituents, including 3-chloro-2,4-difluorophenyl and furan-2-yl, are strategically positioned to enhance specific interactions with biological targets. These substituents are known to influence the compound's binding affinity and selectivity, making it a candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The structural features of (2E)-N-(3-chloro-2,4-difluorophenyl)-3-(furan-2-yl)prop-2-enamide make it an intriguing candidate for such applications. Specifically, the combination of fluorine atoms and chlorine atoms in the aromatic ring can enhance lipophilicity and metabolic stability, which are critical factors for drug candidates.

Current research in medicinal chemistry has focused on leveraging computational methods to predict the biological activity of novel compounds. Virtual screening techniques have been employed to identify potential hits that can be further optimized. The compound in question has been subjected to virtual screening against various protein targets, revealing promising interactions with enzymes and receptors involved in inflammatory and metabolic pathways. These findings suggest that (2E)-N-(3-chloro-2,4-difluorophenyl)-3-(furan-2-yl)prop-2-enamide may have therapeutic potential in conditions such as obesity, diabetes, and inflammatory disorders.

Experimental validation of these computational predictions is essential to confirm the biological activity of the compound. In vitro assays have been designed to evaluate its interaction with target proteins and assess its potential as a lead compound. Preliminary results indicate that this compound exhibits moderate affinity for certain enzymes, suggesting that further optimization could enhance its potency and selectivity.

The synthesis of (2E)-N-(3-chloro-2,4-difluorophenyl)-3-(furan-2-yl)prop-2-enamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex molecular framework efficiently. Techniques such as cross-coupling reactions and transition metal catalysis have been utilized to introduce the desired substituents at specific positions within the molecule.

The pharmacokinetic properties of a compound are critical determinants of its clinical efficacy. The structural features of (2E)-N-(3-chloro-2,4-difluorophenyl)-3-(furan-2-yl)prop-2-enamide have been analyzed to predict its absorption, distribution, metabolism, and excretion (ADME) profiles. Computational modeling has shown that this compound may exhibit favorable pharmacokinetic characteristics, including good oral bioavailability and reasonable metabolic stability.

Future studies will focus on refining the chemical structure of this compound to improve its therapeutic index. Strategies such as analog design and structure-based drug design will be employed to optimize its biological activity and reduce potential side effects. Collaborative efforts between computational chemists and experimental researchers will be crucial in advancing this compound towards clinical development.

The development of new pharmaceuticals is a complex process that requires interdisciplinary collaboration across multiple scientific disciplines. The study of compounds like (2E)-N-(3-chloro-2,4-difluorophenyl)-3-(furan-2-yl)prop-2-enamide exemplifies the importance of integrating chemical synthesis, computational modeling, and biological testing to identify promising drug candidates.